Cas no 2735-14-0 (Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-)

• Product Name: Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
• CAS No: 2735-14-0
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• CID: 1429749
• PubChem ID: 622663
• Update Time: 2025-05-27

Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(4-nitrophenyl)ethyne
• Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
• DTXSID70347530
• 4,4'-Dinitrotolane
• 2735-14-0
• 4.4'-Dinitrotolan
• 1-nitro-4-[2-(4-nitrophenyl)ethynyl]benzene
• 1,2-Bis(p-nitrophenyl)acetylene
• AKOS000278347
• SCHEMBL14664048
• 1-Nitro-4-[(4-nitrophenyl)ethynyl]benzene #
• FFPKJHSMYNNWJB-UHFFFAOYSA-N
• E84161
• MFCD00605326

• MDL： MFCD00605326
• Inchi： 1S/C14H8N2O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h3-10H
• InChI Key： FFPKJHSMYNNWJB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#CC2C=CC(=CC=2)[N+](=O)[O-])=CC=1)=O

Computed Properties

• Exact Mass: 268.04844
• Monoisotopic Mass: 268.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28